Cas no 54439-69-9 (2-Chloro-5-methoxymandelic acid)

• Product Name: 2-Chloro-5-methoxymandelic acid
• CAS No: 54439-69-9
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 4969581
• Update Time: 2025-04-23

2-Chloro-5-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxymandelic acid

• Inchi： 1S/C9H9ClO4/c1-14-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： TYQGMFQIXLLFNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8

Additional information on 2-Chloro-5-methoxymandelic acid

2-Chloro-5-methoxymandelic Acid (CAS No. 54439-69-9): Properties, Applications, and Market Insights

2-Chloro-5-methoxymandelic acid (CAS No. 54439-69-9) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research. This compound, often referred to as 2-chloro-5-methoxy mandelic acid, is a derivative of mandelic acid, featuring a chlorine atom at the 2-position and a methoxy group at the 5-position of the phenyl ring. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of chiral compounds and fine chemicals.

The chemical formula of 2-chloro-5-methoxymandelic acid is C₉H₉ClO₄, with a molecular weight of 216.62 g/mol. It typically appears as a white to off-white crystalline powder, soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of both the chloro and methoxy substituents influences its reactivity, making it a versatile building block in organic synthesis. Researchers often utilize this compound for its ability to introduce chiral centers into target molecules, a critical feature in drug design.

In recent years, the demand for 2-chloro-5-methoxy mandelic acid has increased due to its applications in asymmetric synthesis and pharmaceutical intermediates. One of the trending topics in the chemical industry is the development of green chemistry and sustainable synthesis methods. This compound aligns well with these trends, as it can be used in catalytic processes that reduce waste and improve atom economy. For instance, its role in enantioselective hydrogenation reactions has been explored, which is a hot topic in catalysis research.

Another area where 2-chloro-5-methoxymandelic acid finds application is in the study of metabolites and biomarkers. With the growing interest in personalized medicine and metabolic profiling, this compound serves as a reference standard in analytical chemistry. Laboratories often employ high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques to quantify and identify such metabolites in biological samples. This ties into the broader trend of precision medicine, where understanding small-molecule interactions is crucial.

The market for 2-chloro-5-methoxy mandelic acid is influenced by the pharmaceutical sector's need for high-purity intermediates. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the demand while maintaining cost-effectiveness. A frequently searched question in this context is: "What are the synthetic routes for 2-chloro-5-methoxymandelic acid?" Common methods include the oxidation of corresponding aldehydes or the resolution of racemic mixtures using chiral auxiliaries. These processes are often optimized for industrial-scale production.

From a regulatory perspective, 2-chloro-5-methoxymandelic acid is not classified as a hazardous substance under major chemical inventories, making it accessible for research and commercial use. However, proper handling and storage are recommended to ensure stability and longevity. Researchers and procurement specialists often search for "2-chloro-5-methoxymandelic acid suppliers" or "CAS 54439-69-9 pricing", reflecting the compound's niche but growing market presence.

In summary, 2-chloro-5-methoxymandelic acid (CAS No. 54439-69-9) is a chemically intriguing and practically valuable compound with applications spanning pharmaceuticals, catalysis, and analytical chemistry. Its alignment with modern research trends, such as green chemistry and precision medicine, ensures its continued relevance. As the demand for chiral intermediates and specialty chemicals rises, this compound is poised to remain a key player in the fine chemicals landscape.